Ethanone, 1-[5-(4-pyridinyl)-2-furanyl]-

• Molecular Formula: C11H9NO2
• Molecular Weight: 187.19 g/mol
• IUPAC Name: 1-(5-pyridin-4-ylfuran-2-yl)ethanone
• InChI: InChI=1S/C11H9NO2/c1-8(13)10-2-3-11(14-10)9-4-6-12-7-5-9/h2-7H,1H3
• InChI Key: ZRTZZUSWSPVUCL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(O1)C2=CC=NC=C2
• CAS No.: 55484-35-0

Description

Ethanone, 1-[5-(4-pyridinyl)-2-furanyl]- is an organic compound with the molecular formula C11H9NO2 and a molecular weight of 187.19 g/mol It is characterized by the presence of a pyridine ring and a furan ring, which are connected through an ethanone group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethanone, 1-[5-(4-pyridinyl)-2-furanyl]- typically involves the reaction of 4-pyridinecarboxaldehyde with 2-furylmethyl ketone under acidic conditions. The reaction proceeds through a condensation mechanism, forming the desired product .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the synthesis can be scaled up by optimizing reaction conditions such as temperature, solvent, and catalyst concentration to achieve higher yields and purity.

Chemical Reactions Analysis

Types of Reactions

Ethanone, 1-[5-(4-pyridinyl)-2-furanyl]- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the ethanone group to an alcohol.

Substitution: The pyridine and furan rings can undergo electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) are employed under appropriate conditions.

Major Products Formed

Oxidation: Carboxylic acids.

Reduction: Alcohols.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

Ethanone, 1-[5-(4-pyridinyl)-2-furanyl]- has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential pharmaceutical intermediate for drug development.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Comparison with Similar Compounds

Similar Compounds

Ethanone, 1-(4-pyridinyl)-: Similar structure but lacks the furan ring.

1-(5-Fluoro-2-pyridinyl)ethanone: Contains a fluorine atom on the pyridine ring.

Uniqueness

Ethanone, 1-[5-(4-pyridinyl)-2-furanyl]- is unique due to the presence of both pyridine and furan rings, which confer distinct chemical and biological properties compared to its analogs .